2-((4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H23N5O3S/c1-12-5-6-13(2)15(9-12)22-18(26)11-29-20-24-23-19(25(20)21)14-7-8-16(27-3)17(10-14)28-4/h5-10H,11,21H2,1-4H3,(H,22,26)
• InChI Key: ULGRGUBSPXCZQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol

Description

2-((4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H23N5O3S and its molecular weight is 413.5. The purity is usually 95%.
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Scientific Research Applications

Cholinesterase Inhibition

One area of application involves the synthesis of 1,2,4-triazole derivatives for their potential as cholinesterase inhibitors. These compounds have been evaluated for their inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant in neurodegenerative diseases such as Alzheimer's. Some derivatives displayed moderate to potent inhibitory activities, indicating their potential therapeutic value. Docking studies further rationalized their binding interactions, suggesting these compounds could serve as leads for the development of new treatments for neurodegenerative conditions (Riaz et al., 2020).

Heterocyclic Synthesis

Another significant application is in the field of organic chemistry, where these compounds are used as precursors for synthesizing various heterocyclic structures. These reactions often showcase excellent atom economy and provide access to important heterocycles, demonstrating the compounds' utility in creating pharmacologically relevant structures (Schmeyers & Kaupp, 2002).

Antitumor Activity

Additionally, certain 1,2,4-triazole derivatives bearing different heterocyclic rings have been synthesized and screened for antitumor activity. Some compounds exhibited considerable anticancer activity against various human tumor cell lines, highlighting the role of these derivatives in developing new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Agents

Further studies have explored the antibacterial potential of 1,2,4-triazole derivatives. These compounds have shown moderate to good activity against both gram-positive and gram-negative bacteria, underscoring their importance in addressing antibiotic resistance (Shah et al., 2001).

Photoinitiator Applications

In materials science, certain derivatives have been developed as nano-photoinitiators for preparing hybrid networks, demonstrating the versatility of these compounds beyond medicinal applications. Their unique properties have been leveraged to improve the thermal stability and robustness of polymer matrices (Batibay et al., 2020).